Cas no 2648962-14-3 (Benzenesulfonyl fluoride, 4-[3-(trifluoromethyl)-3H-diazirin-3-yl]-)

• Product Name: Benzenesulfonyl fluoride, 4-[3-(trifluoromethyl)-3H-diazirin-3-yl]-
• CAS No: 2648962-14-3
• MF: C₈H₄F₄N₂O₂S
• MW: 268.188174247742
• CID: 5165378
• Update Time: 2025-06-09

Benzenesulfonyl fluoride, 4-[3-(trifluoromethyl)-3H-diazirin-3-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl fluoride, 4-[3-(trifluoromethyl)-3H-diazirin-3-yl]-

• Inchi： 1S/C8H4F4N2O2S/c9-8(10,11)7(13-14-7)5-1-3-6(4-2-5)17(12,15)16/h1-4H
• InChI Key： JAULIRAHFOKLIR-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)=CC=C(C2(C(F)(F)F)N=N2)C=C1

Additional information on Benzenesulfonyl fluoride, 4-[3-(trifluoromethyl)-3H-diazirin-3-yl]-

Benzenesulfonyl Fluoride, 4-[3-(Trifluoromethyl)-3H-Diazirin-3-yl]: An Advanced Compound in Chemical and Biological Research

Benzenesulfonyl fluoride, 4-[3-(trifluoromethyl)-3H-diazirin-3-yl] (CAS No. 2648962-14-3) is a sophisticated compound that has garnered significant attention in the fields of chemical and biological research due to its unique properties and potential applications. This compound is characterized by its benzenesulfonyl fluoride moiety and a 4-[3-(trifluoromethyl)-3H-diazirin-3-yl] substituent, which together confer it with remarkable reactivity and functional versatility.

The benzenesulfonyl fluoride group is a well-known electrophilic fluorinating agent, widely used in organic synthesis for the introduction of fluorine atoms into various organic molecules. This functionality is crucial in the development of novel pharmaceuticals, agrochemicals, and materials science applications. The presence of this group in Benzenesulfonyl fluoride, 4-[3-(trifluoromethyl)-3H-diazirin-3-yl] enhances its reactivity and makes it an excellent candidate for a wide range of chemical transformations.

The 4-[3-(trifluoromethyl)-3H-diazirin-3-yl] substituent is particularly noteworthy for its photoactivatable nature. Diazirines are known to undergo photolysis to generate highly reactive carbene intermediates, which can form covalent bonds with biomolecules such as proteins and nucleic acids. This property makes Benzenesulfonyl fluoride, 4-[3-(trifluoromethyl)-3H-diazirin-3-yl] an invaluable tool in bioconjugation and protein labeling studies. The trifluoromethyl group further enhances the stability and reactivity of the diazirine moiety, making it suitable for use in complex biological environments.

Recent research has highlighted the potential of Benzenesulfonyl fluoride, 4-[3-(trifluoromethyl)-3H-diazirin-3-yl] in various applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated its utility as a photoactivatable crosslinker for mapping protein-protein interactions in living cells. The compound's ability to form covalent bonds upon light activation allows researchers to capture transient interactions that are otherwise difficult to detect using traditional methods.

In another application, Benzenesulfonyl fluoride, 4-[3-(trifluoromethyl)-3H-diazirin-3-yl] has been used in the development of targeted drug delivery systems. By conjugating this compound to specific targeting ligands, researchers have been able to achieve precise delivery of therapeutic agents to desired cellular locations. This approach has shown promise in enhancing the efficacy and reducing the side effects of various drugs.

The compound's unique properties also make it a valuable tool in materials science. Its reactivity with various functional groups allows for the synthesis of novel polymers and materials with tailored properties. For example, Benzenesulfonyl fluoride, 4-[3-(trifluoromethyl)-3H-diazirin-3-yl] has been used to create stimuli-responsive materials that can change their properties in response to external stimuli such as light or pH changes.

In conclusion, Benzenesulfonyl fluoride, 4-[3-(trifluoromethyl)-3H-diazirin-3-yl] (CAS No. 2648962-14-3) is a versatile and advanced compound with a wide range of applications in chemical and biological research. Its unique combination of electrophilic fluorination and photoactivatable crosslinking capabilities makes it an essential tool for researchers working in fields such as medicinal chemistry, bioconjugation, drug delivery, and materials science. As research continues to advance, it is likely that new and innovative applications for this compound will be discovered, further solidifying its importance in these fields.